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CAS No.: 6528-34-3

Cat. No.: B1584935

Get Quote

Inkjet printing has evolved into a precision deposition technology critical for applications

ranging from high-fidelity graphics to the patterning of biomaterials. The performance of any

inkjet system is fundamentally governed by the physicochemical properties of the ink.[1] While

dye-based inks are known for their vibrant colors, they often exhibit poor light and water-

fastness.[2] Pigment-based inks, conversely, offer superior durability, making them the

preferred choice for archival and high-endurance applications.[2]

The selection of the pigment is a critical first step. "Permanent Yellow RN," known by its

Colour Index name C.I. Pigment Yellow 17, is a disazo pigment recognized for its bright,

greenish-yellow shade, good lightfastness, and transparency.[3] These characteristics make it

a compelling candidate for inclusion in cyan, magenta, yellow, and black (CMYK) ink sets.

However, as a solid particulate, its successful incorporation into a stable, jettable ink presents

significant formulation challenges, primarily related to dispersion stability and particle size

control, which are crucial to prevent the blockage of printhead nozzles.[4][5]

This document serves as a comprehensive guide for the formulation, characterization, and

quality control of a stable, aqueous inkjet ink based on C.I. Pigment Yellow 17.
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C.I. Pigment Yellow 17: Core Properties and
Rationale for Use
A thorough understanding of the colorant's properties is essential before beginning formulation.

Table 1: Physicochemical Properties of C.I. Pigment Yellow 17

Property Value/Description Source(s)

Common Name
Permanent Yellow RN, Fast
Yellow 2G

[6]

Colour Index (C.I.) Name Pigment Yellow 17 (P.Y. 17) [6]

C.I. Number 21105 [3]

CAS Number 4531-49-1 [6]

Chemical Class Disazo (Diarylide)

Molecular Formula C₃₄H₃₀Cl₂N₆O₆

Appearance Greenish-yellow powder [3]

Key Strengths

Good lightfastness (BWS 6-7),

bright shade, good

transparency.

[6][7]

| Primary Challenge | As a solid, requires advanced dispersion to be used in inkjet inks. |[4] |

The primary rationale for selecting P.Y. 17 is its superior lightfastness compared to other

common diarylide yellows like P.Y. 12 and P.Y. 14.[7] This enhanced stability is critical for

applications where printed output will be exposed to light for extended periods.

The Science of Pigment Dispersion: From Powder to
Stable Colloid
The single most critical phase in creating a pigment-based inkjet ink is the dispersion process.

Unlike dyes that dissolve, pigments must be milled into a stable colloidal suspension.[8] The
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goal is to break down pigment agglomerates—clumps of primary particles—into finely

dispersed, stable primary particles.[9] Failure to achieve a stable dispersion results in particle

settling, viscosity changes, and catastrophic printhead clogging.[4][5]

Stabilization is typically achieved through two primary mechanisms:

Electrostatic Stabilization: This involves creating a surface charge on the pigment particles,

causing them to repel each other. This method is effective but can be sensitive to changes in

the ink's pH and ionic concentration.[10]

Steric Stabilization: This is the preferred method for high-performance inkjet inks. It involves

the use of polymeric dispersants that adsorb onto the pigment surface. These polymers have

two key components: an "anchor" group that strongly adheres to the pigment and a "soluble

tail" that extends into the solvent, creating a physical barrier that prevents particles from re-

agglomerating.[10][11][12]

Caption: Steric stabilization of pigment particles.

Experimental Protocol: Formulation of a P.Y. 17
Inkjet Ink
This section provides a starting point protocol for developing a water-based inkjet ink. All

percentages are by weight unless otherwise stated.

Materials and Reagents
Pigment: C.I. Pigment Yellow 17 (e.g., from SY Chemical, Precise Color)[3][7]

Dispersant: High-molecular-weight polymeric dispersant (e.g., acrylic-based copolymers)

Co-solvents/Humectants: Ethylene glycol, Glycerol, Diethylene glycol[4][13]

Surfactant/Wetting Agent: Non-ionic surfactant (e.g., secondary alcohol ethoxylate)[14]

Binder: Water-soluble or dispersible acrylic resin[4]

Biocide: Proxel GXL or similar
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Deionized (DI) Water

Step 1: Preparation of the Pigment Dispersion (Millbase)
The objective here is to create a concentrated, stable dispersion of P.Y. 17.

Workflow: Pigment Dispersion Preparation

1. Premixing:
Combine Pigment, Dispersant,

Co-solvent, and DI Water.

2. High-Shear Mixing:
Use a rotor-stator homogenizer
for 15-30 mins to wet pigment.

3. Milling:
Charge premix into a bead mill.

Mill until particle size target is met.

4. Quality Control:
Measure particle size (DLS).

Target D90 < 200 nm.

5. Final Dispersion:
Stable, concentrated millbase

 is ready for let-down.

Click to download full resolution via product page

Caption: Workflow for creating the pigment millbase.

Protocol:

Premix Formulation: In a beaker, combine the following:

DI Water: 55%
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Polymeric Dispersant: 15%

Ethylene Glycol: 10%

C.I. Pigment Yellow 17: 20%

Wetting: Place the beaker under a high-shear mixer and mix at 3000-5000 RPM for 30

minutes. This ensures the pigment powder is fully wetted.

Milling: Transfer the premix into a laboratory-scale media mill (bead mill) charged with 0.3-

0.5 mm yttria-stabilized zirconia (YSZ) beads.

Particle Size Reduction: Mill the dispersion, periodically taking samples to measure the

particle size distribution using a Dynamic Light Scattering (DLS) instrument. The primary

goal is to achieve a particle size distribution where 90% of the particles (D90) are below 200

nanometers.[5][8]

Completion: Once the target particle size is achieved, separate the milled concentrate

(millbase) from the media.

Step 2: Ink Formulation (Let-down)
The concentrated millbase is now diluted with the remaining ink components to achieve the

final desired properties.

Table 2: Example Starting-Point Ink Formulation
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Component Category Weight % Purpose

P.Y. 17 Millbase
(from 4.2)

Colorant/Dispersio
n

20.0
Provides color and
stability

DI Water Vehicle 58.9 Primary solvent

Glycerol Co-solvent/Humectant 10.0
Controls drying,

prevents clogging

Diethylene Glycol Co-solvent/Humectant 5.0
Aids viscosity and

jetting

Acrylic Resin Binder Additive 5.0

Improves adhesion

and durability on

media[4]

Non-ionic Surfactant Additive 1.0

Lowers surface

tension for proper

wetting[14]

Biocide Additive 0.1
Prevents microbial

growth

| Total | | 100.0 | |

Protocol:

In a clean vessel, combine the DI water, glycerol, and diethylene glycol.

While stirring gently with a magnetic stirrer, slowly add the P.Y. 17 millbase.

Add the acrylic resin binder and the surfactant.

Continue stirring for 1-2 hours to ensure complete homogenization.

Finally, add the biocide.

Filter the final ink through a 1-micron filter to remove any potential contaminants or oversized

agglomerates.
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Quality Control and Performance Evaluation
A formulated ink must meet stringent physical and performance criteria to be considered viable.

[15]

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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